Cas no 2034375-14-7 (1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide)

• Product Name: 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide
• CAS No: 2034375-14-7
• MF: C₁₄H₁₆N₄O₄S
• MW: 336.366241455078
• CID: 6461071
• PubChem ID: 121019538
• Update Time: 2025-05-20

1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide
• 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide
• F6524-0595
• 1,2-dimethyl-N-[2-(7-oxofuro[2,3-c]pyridin-6-yl)ethyl]imidazole-4-sulfonamide
• 1,2-dimethyl-N-(2-(7-oxofuro[2,3-c]pyridin-6(7H)-yl)ethyl)-1H-imidazole-4-sulfonamide
• AKOS026694016
• 2034375-14-7

• Inchi： 1S/C14H16N4O4S/c1-10-16-12(9-17(10)2)23(20,21)15-5-7-18-6-3-11-4-8-22-13(11)14(18)19/h3-4,6,8-9,15H,5,7H2,1-2H3
• InChI Key： LPEYMTAWAPCFGY-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(NCCN1C=CC2C=COC=2C1=O)(=O)=O

Computed Properties

• Exact Mass: 336.08922618g/mol
• Monoisotopic Mass: 336.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 106Ų

Additional information on 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo2,3-cpyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide

Introduction to 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide (CAS No. 2034375-14-7)

1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide, identified by its CAS number 2034375-14-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a fused imidazole ring, an ethyl chain substituted with a furo[2,3-c]pyridine moiety, and a sulfonamide group. These structural features contribute to its unique chemical properties and biological interactions, making it a promising candidate for further exploration in drug discovery and development.

The furo[2,3-c]pyridine core in this compound is particularly noteworthy due to its presence in numerous bioactive natural products and synthetic drugs. This scaffold has been extensively studied for its ability to modulate various biological pathways, including enzyme inhibition and receptor binding. The incorporation of the 7-oxo group further enhances the electronic and steric properties of the molecule, potentially influencing its binding affinity and selectivity. Such structural modifications are often employed in medicinal chemistry to optimize pharmacokinetic profiles and minimize off-target effects.

The sulfonamide functional group at the 4-position of the imidazole ring is another critical pharmacophore in this compound. Sulfonamides are well-documented for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of this group not only contributes to the molecule's solubility but also facilitates hydrogen bonding interactions with biological targets. These interactions are essential for achieving high binding affinity and specificity, which are crucial for therapeutic efficacy.

The 1H-imidazole ring itself is a common motif in bioactive molecules due to its ability to form stable hydrogen bonds with polar residues in proteins. In this compound, the imidazole ring is substituted at the 1-position with two methyl groups, which can influence the molecule's overall shape and hydrophobicity. These substituents may also play a role in modulating metabolic stability and pharmacokinetic properties.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular interactions and pharmacological activity. Virtual screening techniques have been used to identify potential binding modes of this compound with various biological targets. For instance, studies suggest that it may interact with enzymes involved in metabolic pathways or receptors associated with neurological disorders. These insights have guided experimental efforts aimed at optimizing its biological activity.

In vitro studies have begun to elucidate the mechanistic aspects of this compound's interactions. Initial assays have demonstrated potential inhibitory effects on certain enzymes relevant to inflammation and cancer progression. The precise mechanism of action remains under investigation, but preliminary data suggest that it may modulate signaling pathways by interfering with key regulatory proteins. Further studies are needed to confirm these findings and explore additional potential therapeutic applications.

The synthesis of this compound presents unique challenges due to its complex structural features. Multi-step synthetic routes have been developed to construct the fused heterocyclic system while maintaining high yields and purity. Advances in synthetic methodologies have enabled more efficient production processes, making it feasible to conduct larger-scale investigations. These synthetic advancements are crucial for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacokinetic profile of 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide is another area of active research. In preclinical studies, preliminary data suggest favorable absorption, distribution, metabolism, and excretion (ADME) properties. However, further optimization may be required to enhance bioavailability and reduce potential toxicity concerns. Techniques such as structure-activity relationship (SAR) studies are being employed to identify modifications that can improve these pharmacokinetic parameters.

The potential therapeutic applications of this compound are broad-ranging. Given its structural similarities to known bioactive molecules, it may find utility in treating conditions such as chronic inflammation or neurodegenerative diseases. Additionally, its sulfonamide moiety suggests possible applications in antimicrobial therapy. While these possibilities remain speculative at this stage, they highlight the compound's versatility as a chemical scaffold for drug discovery.

Future research directions include exploring derivative compounds generated by modifying specific functional groups or substituents within the molecule. Such modifications can provide insights into structure-function relationships and may lead to more potent or selective derivatives with improved therapeutic profiles. Collaborative efforts between computational chemists and experimental biologists will be essential in guiding these endeavors.

The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds like 1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide into drug development pipelines. These technologies allow for rapid evaluation of large libraries of compounds against multiple biological targets simultaneously. Such approaches have increased efficiency in identifying promising candidates for further optimization.

In conclusion,1,2-dimethyl-N-(2-{7-oxo-6H,7H-furo[2,3-c]pyridin-6-yl}ethyl)-1H-imidazole-4-sulfonamide (CAS No. 2034375-14-7) represents a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of heterocyclic moieties and functional groups makes it an attractive candidate for further exploration into drug discovery applications across multiple therapeutic areas.